Cas no 2138123-88-1 (methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate)

• Product Name: methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate
• CAS No: 2138123-88-1
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 6227434
• PubChem ID: 165489970
• Update Time: 2025-06-08

methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate
• 2138123-88-1
• EN300-1143476

• Inchi： 1S/C8H11N3O3/c1-3-9-8-10-5(7(13)14-2)4-6(12)11-8/h4H,3H2,1-2H3,(H2,9,10,11,12)
• InChI Key： HAPHQWXFUOPPDK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(NC(=N1)NCC)=O)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.8Ų

Additional information on methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate

Methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate (CAS No. 2138123-88-1): A Comprehensive Overview

Methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate, identified by its unique Chemical Abstracts Service number CAS No. 2138123-88-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, with its distinct structural features, has garnered attention for its potential applications in drug discovery and development. The molecular structure of methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate consists of a pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of an ethylamino group at the 2-position and a hydroxypyrimidine moiety at the 6-position, along with a carboxylate ester at the 4-position, contributes to its unique chemical properties and biological activities.

Recent advancements in the field of cheminformatics and computational biology have highlighted the importance of such heterocyclic compounds in the design of novel therapeutic agents. The pyrimidine ring is particularly notable for its role in various biological processes, including DNA and RNA synthesis. By modifying the substituents on this ring, researchers can fine-tune the pharmacological properties of the compound, making it a valuable tool in the development of new drugs.

The synthesis of methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethylamino group at the 2-position is critical for achieving the desired biological activity. This step often involves nucleophilic substitution reactions, where an appropriate nucleophile is selected to react with a halogenated pyrimidine precursor. The subsequent formation of the hydroxypyrimidine moiety at the 6-position typically involves oxidation or hydrolysis reactions, depending on the synthetic route chosen.

One of the most compelling aspects of methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate is its potential as a lead compound for further drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in cancer metabolism and inflammation. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain key enzymes, making it a promising candidate for therapeutic intervention.

The carboxylate ester group at the 4-position of the molecule plays a crucial role in determining its solubility and bioavailability. This feature is particularly important for pharmaceutical applications, as it can influence how well the compound is absorbed and distributed within the body. By optimizing this moiety, scientists can enhance the pharmacokinetic properties of methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate, potentially leading to more effective drug formulations.

In recent years, there has been growing interest in using computational methods to predict and validate the biological activity of such compounds. Techniques such as molecular docking and virtual screening have been employed to identify potential binding sites and interactions on target proteins. These computational approaches have complemented traditional experimental methods, providing researchers with powerful tools to accelerate drug discovery processes.

The structural diversity of methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically varying different substituents on the pyrimidine ring, researchers can gain insights into how specific structural features influence biological activity. Such studies are essential for understanding the mechanisms of action of drugs and for designing more potent and selective therapeutic agents.

Another area where this compound has shown promise is in combination therapy strategies. The ability to develop drugs that work synergistically with existing treatments can lead to improved patient outcomes. Researchers are exploring how methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate might interact with other compounds to enhance their efficacy or reduce side effects. This approach leverages the complementary mechanisms of action of different drugs to achieve a more robust therapeutic effect.

The future development of methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate will likely involve further optimization and characterization studies. Advances in synthetic chemistry will continue to refine production methods, while additional biological testing will provide more comprehensive data on its potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible medical benefits.

In conclusion, methyl 2-(ethylamino)-6-hydroxypyrimidine-4-carboxylate (CAS No. 2138123-88-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery efforts. As research continues to uncover new applications for this molecule, it holds great promise for contributing to future medical treatments across various therapeutic areas.